Cas no 864937-53-1 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-53-1
• MF: C₁₃H₁₂N₂O₃S₂
• MW: 308.375980377197
• CID: 6221628
• PubChem ID: 4684834
• Update Time: 2025-07-30

N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• F1301-0013
• N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• IFLab1_005563
• AKOS024605020
• 864937-53-1
• IDI1_010966
• N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• HMS1427M19
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide

• Inchi： 1S/C13H12N2O3S2/c1-19-13-15-9-3-2-8(6-11(9)20-13)14-12(16)10-7-17-4-5-18-10/h2-3,6-7H,4-5H2,1H3,(H,14,16)
• InChI Key： JBHZDTUASHKOMI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(C1=COCCO1)=O)SC

Computed Properties

• Exact Mass: 308.02893460g/mol
• Monoisotopic Mass: 308.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Comprehensive Overview of N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864937-53-1)

N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864937-53-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiazole and dioxine moieties, exhibits a range of potential applications, from pharmaceutical intermediates to advanced material synthesis. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and functional adaptability.

The molecular structure of N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide features a benzothiazole core linked to a dihydrodioxine ring via a carboxamide bridge. This configuration imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development. Recent studies have highlighted its potential as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics targeting various diseases.

In the context of current research trends, CAS No. 864937-53-1 is often discussed alongside topics such as green chemistry and sustainable synthesis. With growing environmental concerns, scientists are focusing on eco-friendly methods to synthesize complex molecules like this one. The compound’s relevance in catalysis and biocompatible materials further aligns with the global push toward sustainable innovation. Its potential role in photovoltaic materials and organic electronics is also under investigation, reflecting the interdisciplinary nature of modern chemical research.

From a pharmaceutical perspective, N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide has shown promise in preliminary studies as a precursor for bioactive molecules. Its benzothiazole moiety is known for its antimicrobial and anti-inflammatory properties, which could be leveraged in developing new drugs. Additionally, the dioxine component may contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.

The compound’s synthetic pathway is another area of interest. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize its production. These methods not only improve yield and purity but also reduce waste, aligning with the principles of green chemistry. Researchers are also investigating its stability under various conditions, which is critical for its practical applications in industrial and laboratory settings.

In summary, N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 864937-53-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its alignment with contemporary research priorities, make it a compound of enduring relevance. As scientific advancements continue, this molecule is poised to play a pivotal role in shaping the future of drug development, sustainable materials, and beyond.